molecular formula C17H32O4Si3 B3189942 Benzeneacetic acid, 3,4-bis[(trimethylsilyl)oxy]-, trimethylsilyl ester CAS No. 37148-62-2

Benzeneacetic acid, 3,4-bis[(trimethylsilyl)oxy]-, trimethylsilyl ester

Cat. No. B3189942
CAS RN: 37148-62-2
M. Wt: 384.7 g/mol
InChI Key: RYYDTJQPEUISHG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Benzeneacetic acid, 3,4-bis[(trimethylsilyl)oxy]-, trimethylsilyl ester is a chemical compound with the formula C14H24O3Si2. It has a molecular weight of 296.5096 . It is also known by other names such as Acetic acid, phenyl (trimethylsiloxy)-, trimethylsilyl ester; Mandelic acid (ditms); Trimethylsilyl-α- (trimethylsiloxy)phenylacetae; and Mandelic acid, bis-TMS .


Molecular Structure Analysis

The molecular structure of this compound can be represented by the IUPAC Standard InChI: InChI=1S/C14H24O3Si2/c1-18(2,3)16-13(12-10-8-7-9-11-12)14(15)17-19(4,5)6/h7-11,13H,1-6H3 . The 3D structure of the compound can be viewed using Java or Javascript .

properties

CAS RN

37148-62-2

Product Name

Benzeneacetic acid, 3,4-bis[(trimethylsilyl)oxy]-, trimethylsilyl ester

Molecular Formula

C17H32O4Si3

Molecular Weight

384.7 g/mol

IUPAC Name

trimethylsilyl 2-[3,4-bis(trimethylsilyloxy)phenyl]acetate

InChI

InChI=1S/C17H32O4Si3/c1-22(2,3)19-15-11-10-14(12-16(15)20-23(4,5)6)13-17(18)21-24(7,8)9/h10-12H,13H2,1-9H3

InChI Key

RYYDTJQPEUISHG-UHFFFAOYSA-N

SMILES

C[Si](C)(C)OC1=C(C=C(C=C1)CC(=O)O[Si](C)(C)C)O[Si](C)(C)C

Canonical SMILES

C[Si](C)(C)OC1=C(C=C(C=C1)CC(=O)O[Si](C)(C)C)O[Si](C)(C)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.